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Compound of Interest

Compound Name: Tri-O-acetyl-D-galactal-13C

Cat. No.: B584026

For researchers, scientists, and drug development professionals seeking to procure and utilize
13C-labeled Tri-O-acetyl-D-galactal, this technical guide provides a detailed overview of
commercial sources, available product specifications, and insights into its application. The
targeted isotopic labeling of this versatile glycal serves as a powerful tool in various
biochemical and biomedical studies, including reaction mechanism elucidation and as a tracer
in metabolic investigations.

Commercial Availability

The primary commercial source identified for Tri-O-acetyl-D-[1-13C]galactal is Omicron
Biochemicals Inc., a company specializing in stable isotope-labeled compounds. Other
potential suppliers include CP Lab Safety, BLDpharm, and Pharmaffiliates, who have listed the
compound with the corresponding CAS number. Researchers are advised to contact these
suppliers directly to confirm current availability, pricing, and to request product specifications.

Supplier and Product Details
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Note: Quantitative data such as isotopic enrichment and chemical purity are typically provided
in the Certificate of Analysis (CoA) or technical data sheet upon request from the supplier. It is
crucial to obtain this information to ensure the quality and suitability of the material for specific
research applications.

Experimental Protocols and Applications

While specific experimental protocols for the direct use of Tri-O-acetyl-D-[1-13C]galactal are not
readily available in the public domain, its application can be inferred from the extensive
literature on its unlabeled counterpart, Tri-O-acetyl-D-galactal. The 13C label at the C1 position
provides a unique spectroscopic handle for nuclear magnetic resonance (NMR) studies and a
distinct mass shift for mass spectrometry (MS) based analyses.

General Synthesis of Glycals
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The synthesis of glycals, including Tri-O-acetyl-D-galactal, often involves the reduction of the
corresponding glycosyl halide. A general procedure for the synthesis of Tri-O-acetyl-D-galactal
from a protected galactose derivative is outlined below. The incorporation of the 13C label would
typically occur early in the synthetic sequence, starting from a '3C-labeled galactose precursor.

General Procedure for the Synthesis of 3,4,6-Tri-O-acetyl-D-galactal

To a stirred solution of the starting galactose derivative (e.g., 1-bromo-2,3,4,6-tetra-O-acetyl-D-
galactose), zinc dust and a proton source (e.g., sodium dihydrogen phosphate in acetone or
acetic acid in a suitable solvent) are added. The reaction mixture is stirred at room temperature
until completion, as monitored by thin-layer chromatography (TLC). Upon completion, the
reaction is worked up by extraction with an organic solvent (e.g., ethyl acetate). The organic
layer is then washed, dried, and concentrated under reduced pressure. The crude product is
purified by silica gel column chromatography to yield the desired Tri-O-acetyl-D-galactal.

Potential Applications in Research

The primary utility of Tri-O-acetyl-D-[1-13C]galactal lies in its application as a tracer and a probe
in mechanistic and metabolic studies.

e Mechanistic Studies of Glycosylation Reactions: The 3C label at the anomeric carbon (C1)
allows for precise tracking of this position during glycosylation reactions using 3C NMR
spectroscopy. This can help in determining the stereochemical outcome of the reaction and
in elucidating the structure of reaction intermediates and products.

o Metabolic Labeling: In cellular systems, Tri-O-acetyl-D-[1-13C]galactal can be deacetylated by
cellular enzymes to produce D-[1-13C]galactal, which can then be further metabolized and
incorporated into glycoconjugates. The 3C label allows for the tracing of the galactose
moiety through various metabolic pathways using techniques like mass spectrometry-based
metabolomics.

Visualizing Experimental Workflows

The following diagrams illustrate a generalized workflow for the synthesis and a potential
application of Tri-O-acetyl-D-[1-13C]galactal in research.
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A generalized synthetic workflow for 13C-labeled Tri-O-acetyl-D-galactal.
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A conceptual workflow for the application of 13C-labeled galactal in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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